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Compound of Interest

Compound Name: 1-Methylthio-2-propanone

Cat. No.: B082341 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety protocols and logistical plans for the handling and disposal of

1-Methylthio-2-propanone (CAS RN: 14109-72-9). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Methylthio-2-propanone is a flammable liquid (Category 3) that is harmful if swallowed, in

contact with skin, or inhaled.[1] It can cause severe skin burns and eye damage.[1] Therefore,

stringent adherence to PPE protocols is mandatory.

PPE Selection
The following table summarizes the required PPE for handling 1-Methylthio-2-propanone.
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PPE Category Specification Rationale

Hand Protection

Primary: Butyl rubber or

Viton®/Fluoroelastomer

gloves. Secondary (for minor

splashes): Double-gloving with

nitrile can be considered, but

immediate removal upon

contamination is crucial.

Nitrile and natural rubber

gloves offer poor resistance to

ketones and should not be

used for direct or prolonged

contact.[2][3] Butyl rubber and

Viton® provide superior

protection against ketones and

other organic solvents.[4][5][6]

[7]

Eye and Face Protection
Chemical safety goggles with a

face shield.

Protects against splashes and

vapors which can cause

serious eye damage.

Body Protection Flame-resistant lab coat.

Provides a barrier against skin

contact and protects from fire

hazards associated with

flammable liquids.

Respiratory Protection

Use in a certified chemical

fume hood is required. If a

fume hood is not available or

in case of a large spill, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.

The vapor of 1-Methylthio-2-

propanone is harmful if inhaled

and may cause respiratory

irritation.[1]

PPE Selection and Use Workflow
The following diagram outlines the decision-making process for selecting and using appropriate

PPE.
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Diagram 1: Personal Protective Equipment (PPE) Selection Workflow.
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Safe Handling and Storage
Handling Procedures

Ventilation: Always handle 1-Methylthio-2-propanone in a properly functioning chemical

fume hood to minimize inhalation exposure.[7][8]

Ignition Sources: This chemical is a flammable liquid.[9] Ensure that all potential ignition

sources, such as open flames, hot plates, and spark-producing equipment, are strictly

prohibited in the handling area.[6][7][8]

Grounding and Bonding: For transfers between metal containers, use proper grounding and

bonding techniques to prevent static discharge.[10]

Personal Hygiene: Avoid contact with skin and eyes.[8] Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

Storage Plan
Container: Keep the container tightly closed when not in use.[8]

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[8]

This should be in an approved flammable storage cabinet.[5][6]

Incompatibilities: Store separately from strong oxidizing agents, corrosives, and other

incompatible materials.[5][8]

Disposal Plan
Disposal of 1-Methylthio-2-propanone and contaminated materials must be handled as

hazardous waste. Do not dispose of down the drain or in regular trash.[4][11]

Waste Collection
Waste Container: Collect liquid waste in a designated, properly labeled, and leak-proof

container. The container must be compatible with the chemical.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "1-Methylthio-2-propanone".[4]
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Segregation: Do not mix with other waste streams unless compatibility has been verified.

Keep flammable liquid waste separate from other incompatible waste types.[12]

Contaminated Materials: All grossly contaminated PPE (gloves, etc.) and absorbent

materials used for spills must be collected in a sealed bag and disposed of as hazardous

waste.

Disposal Workflow
The following diagram outlines the step-by-step process for the disposal of 1-Methylthio-2-
propanone waste.
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Diagram 2: Disposal Plan for 1-Methylthio-2-propanone Waste.
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Emergency Procedures
Spills

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Control Ignition Sources: Extinguish all flames and turn off any spark-producing equipment.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand). Do

not use combustible materials like paper towels to absorb the bulk of the spill.

Cleanup: Wearing the appropriate PPE, carefully collect the absorbent material and place it

in a sealed container for hazardous waste disposal.

Large Spills: For large spills, evacuate the area and contact your institution's emergency

response team.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b082341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

